1-(4-Chlorobenzyl)-3-((2-chloro-6-fluorobenzyl)oxy)-2-methyl-4(1H)-pyridinone

• IUPAC Name: 3-[(2-chloro-6-fluorophenyl)methoxy]-1-[(4-chlorophenyl)methyl]-2-methylpyridin-4-one
• InChI: InChI=1S/C20H16Cl2FNO2/c1-13-20(26-12-16-17(22)3-2-4-18(16)23)19(25)9-10-24(13)11-14-5-7-15(21)8-6-14/h2-10H,11-12H2,1H3
• InChI Key: WTJAOSUCZCHUHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C=CN1CC2=CC=C(C=C2)Cl)OCC3=C(C=CC=C3Cl)F
• Molecular Formula: C20H16Cl2FNO2
• Molecular Weight: 392.2 g/mol

Description

1-(4-Chlorobenzyl)-3-((2-chloro-6-fluorobenzyl)oxy)-2-methyl-4(1H)-pyridinone, also known as 4-chlorobenzyloxy-2-chloro-6-fluorobenzyloxy-2-methyl-4(1H)-pyridinone, is a heterocyclic compound with a wide range of applications in the field of scientific research. It has been used as a synthetic intermediate in the synthesis of a variety of pharmaceuticals, and it has been studied extensively for its potential use in the treatment of various diseases.

Scientific Research Applications

Antimicrobial and Antiviral Properties

• Compounds containing a 2-fluoro-6-chlorobenzyl fragment, structurally related to the chemical , have shown selective action against S. aureus and are notable for their absence of hemotoxicity (Bogdanov et al., 2019).
• Derivatives of this compound, specifically those with fluorine atoms positioned in the benzyl substituent, demonstrate high affinity and selectivity for the A1 adenosine receptor, indicating potential in neurological applications (Betti et al., 1999).
• Some compounds with similar structures, notably those with fluorobenzyl groups, have shown efficacy as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), suggesting potential use in treating neurodegenerative disorders (Vafadarnejad et al., 2018).

Potential in HIV-1 Treatment

• Compounds with a 2-chloro-6-fluorobenzyl substitution have shown potent activity against HIV-1 in infected cells and in HIV-1 reverse transcriptase enzyme assays (Rotili et al., 2014).

Molecular Structure and Analysis

• Structural analysis of related compounds, including those with fluorobenzyl components, has contributed to understanding molecular geometry, non-covalent interactions, and the role of hydration in stabilizing complex structures (Schlindwein et al., 2006).

Potential in Calcium-Channel Antagonism

• Some derivatives of this compound have been investigated for their potential as calcium-channel antagonists, indicating possible use in cardiovascular or neurological conditions (Linden et al., 2011).